taeniaestatin
Description
Taeniaestatin is a serine proteinase inhibitor isolated from the larval stage of the cestode Taenia taeniaeformis. It plays a critical role in immune evasion by suppressing host defense mechanisms, including neutrophil aggregation, complement activation, and cytokine signaling . Structurally, it belongs to the cystatin superfamily of protease inhibitors, characterized by conserved motifs that enable binding to proteolytic enzymes .
Properties
CAS No. |
105542-46-9 |
|---|---|
Molecular Formula |
C5H6N2O3 |
Synonyms |
taeniaestatin |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Functions :
- Complement Pathway Inhibition : Taeniaestatin inhibits both classical and alternative complement pathways by targeting factor D and C3 esterase, thereby preventing opsonization and membrane attack complex (MAC) formation .
- Cytokine Modulation: It suppresses interleukin-1 (IL-1)-induced thymocyte proliferation and endogenous IL-2 generation in lymphocytes, impairing adaptive immune responses .
- Immune Cell Dysregulation : By blocking neutrophil aggregation and macrophage function, it disrupts innate immunity, facilitating parasite survival in host tissues .
Paramyosin (Taenia solium)
Research Findings :
- Paramyosin’s C1q binding is less effective in chronic infections compared to this compound’s dual complement pathway suppression .
- This compound’s IL-2 inhibition correlates with severe neurocysticercosis symptoms, whereas paramyosin primarily mitigates acute complement-mediated attacks .
Metacestode Factor (MF) (Taenia solium)
Research Findings :
- MF induces long-term immunosuppression, enabling cyst survival, whereas this compound triggers inflammation upon parasite death, exacerbating neurocysticercosis .
Echinococcus granulosus Immunomodulators
Research Findings :
- E. granulosus secretomes promote regulatory T-cell expansion, contrasting with this compound’s direct protease inhibition .
- This compound’s role in DNA damage via ROS is absent in E. granulosus, which may paradoxically reduce malignancy risk in some cases .
Filarial Serpins and Cystatins (Brugia malayi)
Research Findings :
- Filarial serpins exhibit narrower specificity compared to this compound’s dual role in protease and cytokine inhibition .
Contradictions :
- E. granulosus compounds show both carcinogenic and protective effects, unlike this compound, which unambiguously promotes inflammation-driven pathologies .
- This compound’s IL-2 suppression is absent in MF, which instead neutralizes antibodies .
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